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Compound of Interest

2-Chloro-N-(2-
Compound Name:
furylmethyl)isonicotinamide

CAS No.: 132222-42-5

Cat. No.: B2627572

Get Quote

Part 1: Executive Safety Directives (Immediate
Action)

STOP. Before handling 2-Chloro-N-(2-furylmethyl)isonicotinamide (CAS: 796106-50-8),
verify the following three critical parameters. Failure to adhere to these checks constitutes a
significant safety violation and environmental non-compliance risk.

» Halogen Status: This compound contains Chlorine. It MUST be segregated into the
Halogenated Waste Stream. Never mix with non-halogenated solvents (e.g., pure
Acetone/Methanol) if your facility separates these streams for cost/recycling.

 Drain Prohibition: Under no circumstances shall this compound, or solutions containing it, be
discharged into municipal wastewater systems. The pyridine and furan moieties pose aquatic
toxicity risks.

e Acid Sensitivity: The furan ring is acid-sensitive. Avoid contact with strong mineral acids
(HCI, H2S0a4) in the waste container to prevent uncontrolled polymerization or exothermic
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decomposition.

Part 2: Chemical Profile & Hazard Assessment

To dispose of a chemical safely, one must understand its reactivity profile. This compound
combines a chloropyridine core with a furan side chain.

husicochemical bl

Property Specification Operational Implication

] 2-Chloro-N-(2- Official shipping/manifest
Chemical Name L .
furylmethyl)isonicotinamide name.

Use for waste

CAS Number 796106-50-8 o
profiling/inventory.
High Nitrogen/Chlorine content
Molecular Formula C11H9CIN202 ) o )
requires specific incineration.
Molecular Weight 236.65 g/mol N/A
Solid (White to off-white Dust inhalation hazard during

Physical State
powder) transfer.

. Dictates liquid waste stream
Solubility DMSO, Methanol, Chloroform o
compatibility.

Reactivity & Toxicology Logic

o Halogenated Pyridine: The chlorine atom is relatively stable but defines the waste as
"Halogenated." Upon incineration, this releases Hydrogen Chloride (HCI) gas, requiring
scrubbers found only in regulated hazardous waste incinerators.

o Furan Moiety: While the amide linkage stabilizes the furan ring, furans are generally
considered structural alerts for toxicity. They must be treated as potential
carcinogens/mutagens until proven otherwise.

e Incompatibilities: Strong oxidizers (peroxides, nitric acid) can cleave the furan ring violently.

[1]
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Part 3: Waste Segregation & Pre-Disposal
Stabilization

Proper segregation is the primary defense against reaction in the waste drum.

The "Halogen Rule"

Because the molecule contains Chlorine, it defaults to the Halogenated waste profile. Even if
dissolved in a non-halogenated solvent (like Ethanol), the presence of the solute (the
compound) often necessitates tagging the entire mixture as halogenated depending on
concentration thresholds (typically >1-2%).

Protocol: Always default to Halogenated Organic Waste to ensure the highest level of treatment
(High-Temperature Incineration).

Visualization: Segregation Logic Flow

The following diagram illustrates the decision matrix for segregating this specific compound
based on its physical state and mixture components.
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4Mper &xpired Vial Contaminated by Solute (CI)
Stream A: Solid Hazardous Waste Stream B: Lab Pack / P-Code Stream C: Halogenated Organic Waste
(Trace-Contaminated Debris) (Pure Substance Vial) (High BTU Incineration)

Click to download full resolution via product page

Figure 1: Decision Matrix for segregating 2-Chloro-N-(2-furylmethyl)isonicotinamide waste
streams. Note that even non-halogenated solvents containing this compound should often be
routed to the Halogenated stream due to the solute's chlorine content.

Part 4: Detailed Disposal Workflows
Scenario A: Disposal of Pure Solid (Expired or Excess)

Applicable for: Old vials, synthesis yield that failed purity checks.
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o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.
Avoid metal containers due to potential corrosion over long storage from trace hydrolysis
(HCI generation).

e Labeling:
o Primary Tag: "Hazardous Waste - Solid Toxic"

o Chemical Constituents: Write the full chemical name. Do not use abbreviations or structure
drawings alone.

o Hazard Checkbox: Mark "Toxic" and "Irritant."”

o Secondary Containment: Place the primary container inside a clear zip-seal bag before
placing it into the satellite accumulation drum. This prevents dust dispersion if the jar breaks.

o Disposal Path: This will be "Lab Packed" by your waste vendor for incineration.

Scenario B: Disposal of Solutions (HPLC Waste, Mother
Liquors)

Applicable for: Reaction mixtures, NMR tubes, HPLC effluent.

o Compatibility Check: Ensure the waste carboy does not contain strong acids (Nitric/Sulfuric)
or oxidizers.[2]

e Solvent Stream Selection:
o If solvent is DCM/Chloroform: Pour directly into the Halogenated Waste carboy.

o If solvent is Methanol/DMSO: Although the solvent is non-halogenated, the solute (2-
Chloro-N-(2-furylmethyl)isonicotinamide) contains chlorine.

» Best Practice: Dispose of in the Halogenated Waste carboy to prevent contaminating
the non-halogenated fuel-blending stream.

e Rinsing: Triple rinse the original vessel with a small volume of compatible solvent and add
the rinsate to the waste carboy.
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Scenario C: Contaminated Debris (Gloves, Weigh Boats)

e Trace vs. Bulk:

o Trace (Empty vials, gloves): Dispose of in the Solid Hazardous Waste bin (often a yellow
or black bag/drum). Do not use regular trash.

o Bulk (Spill cleanup materials): If a spill pad is saturated, seal it in a separate bag/jar to
prevent off-gassing or leaching before placing it in the solid waste drum.

Part 5: Regulatory & Compliance Framework
(RCRA)

While this specific compound is not explicitly "P-listed" or "U-listed" by the EPA (USA) by name,
it falls under the "Characteristic" and "Process" waste rules.

o Waste Characterization: Generator Knowledge is sufficient to classify this as hazardous
based on the SDS (Irritant/Toxicity).

o EPA Waste Codes (suggested for profiling):
o If the waste solution is flammable (e.g., in MeOH): D001 (Ignitable).

o If the compound exhibits toxicity characteristic leaching (unlikely for this specific amide but
possible): D000 (General Hazardous).

o Halogenated Solvents (F-Codes): If dissolved in spent Methylene Chloride, apply FO02.

Self-Validation Step: Before sealing any waste container, ask: "If this container leaks, will the
contents react with the floor or other nearby waste?" If the answer is yes (e.g., acid sensitivity),
you have failed the segregation protocol.

Part 6: Emergency Contingencies

Spill Response:

 Isolate: Evacuate the immediate area (10 ft radius).
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PPE: Don Nitrile gloves (double gloved recommended), safety goggles, and a lab coat. Use
a P95/N95 dust mask if powder is airborne.

Neutralization: Not required for this amide.

Cleanup:

o Solid: Gently sweep into a dustpan. Avoid creating dust.[3][4][5] Wipe surface with a
solvent-dampened pad (Acetone/Ethanol).

o Liquid: Absorb with vermiculite or polypropylene pads.

Disposal: Place all cleanup materials into the Solid Hazardous Waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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furylmethyl)isonicotinamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2627572/docs#operational-disposal-protocol-2-
chloro-n-2-furylmethyl-isonicotinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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